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Compound of Interest

Compound Name: 10-Bromo-1-decene

Cat. No.: B1332156

Essential Safety and Handling Guide for 10-Bromo-
1-decene

This document provides crucial safety protocols, operational procedures, and disposal
guidelines for the handling of 10-Bromo-1-decene in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development. Adherence to these procedures
is vital for ensuring personal safety and minimizing environmental impact.

Immediate Safety and Hazard Information

10-Bromo-1-decene is a chemical that requires careful handling due to its potential health
hazards. It is classified as causing skin irritation, serious eye irritation, and may cause
respiratory irritation.[1][2][3][4]

First Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[1]

 In Case of Skin Contact: Immediately wash off with soap and plenty of water.[1] If skin
irritation persists, consult a physician.

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[1] Remove contact lenses if present and easy to do so.[1]
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 If Swallowed: Never give anything by mouth to an unconscious person.[1] Rinse mouth with
water and consult a physician.

Fire Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5]

e Special Hazards: Combustion may produce carbon oxides and hydrogen bromide gas.[5]

» Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[31[5]

Quantitative Data Summary

The following table summarizes key quantitative data for 10-Bromo-1-decene, essential for
safe handling and experimental planning.

Property Value Source(s)
Molecular Formula C1oH19Br [2]
Molecular Weight 219.16 g/mol [2]
Appearance Colorless transparent liquid [6]
Density 1.092 g/lcm3 at 25 °C [6]
Boiling Point 50 °C at 0.3 mmHg [6]
Flash Point 96.67 °C (206.0 °F) - closed e

cup
GHS Hazard Statements H315, H319, H335 [2][4][8]
Storage Class 10 - Combustible liquids [718]

Operational and Disposal Plans
Personal Protective Equipment (PPE)
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When handling 10-Bromo-1-decene, the following personal protective equipment is
mandatory:

o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[1]
o Skin Protection:

o Wear chemically resistant gloves (e.g., Nitrile rubber).

o Wear a lab coat, and consider an apron for added protection.[1]

» Respiratory Protection: Use a respirator with an appropriate filter (e.g., type ABEK
(EN14387)) if working in a poorly ventilated area or if vapors are likely to be generated.[7]

Handling and Storage

e Handling:

[e]

Work in a well-ventilated area, preferably in a chemical fume hood.[3][5]

o

Avoid contact with skin, eyes, and clothing.

[¢]

Avoid inhalation of vapor or mist.[5]

[e]

Wash hands thoroughly after handling.[1]

e Storage:
o Keep the container tightly closed in a dry and well-ventilated place.[3][5]
o Store in a cool place.

o Given its reactivity with oxidizers, it is recommended to store it under an inert atmosphere
(e.g., nitrogen or argon).[6]

Spill and Leak Procedures

e Personal Precautions:
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o Use personal protective equipment.[5]
o Ensure adequate ventilation.

o Evacuate personnel to safe areas.[5]

e Containment and Cleanup:

o Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal binder,
sawdust).

o Place in a suitable, closed container for disposal.[5]

o Do not let the product enter drains.[5]

Waste Disposal

» Dispose of waste in accordance with local, state, and federal regulations.
o Contaminated materials and the chemical itself should be treated as hazardous waste.

o Entrust disposal to a licensed waste disposal company.

Experimental Protocol: Grighard Reagent Formation

This protocol details the formation of 9-decenylmagnesium bromide, a Grignard reagent, from
10-Bromo-1-decene. This is a common application for this type of alkyl halide.[6] Grignard
reactions are highly sensitive to moisture and air; therefore, all glassware must be thoroughly
dried, and the reaction should be conducted under an inert atmosphere.

Materials:

10-Bromo-1-decene

Magnesium turnings

Anhydrous diethyl ether or tetrahydrofuran (THF)

lodine crystal (as an initiator)
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e Three-neck round-bottom flask
» Reflux condenser
e Dropping funnel
o Magnetic stirrer and stir bar
« Inert gas supply (Nitrogen or Argon)
Procedure:
e Apparatus Setup:
o Dry all glassware in an oven at >100°C for several hours and allow to cool in a desiccator.

o Assemble the three-neck flask with the reflux condenser, dropping funnel, and a gas inlet
for the inert atmosphere.

o Place the magnesium turnings and a small crystal of iodine in the flask.
e Initiation:

o Gently heat the flask with a heat gun under a flow of inert gas to activate the magnesium
and sublime the iodine.

o Allow the flask to cool to room temperature.
o Reagent Preparation:
o Dissolve 10-Bromo-1-decene in anhydrous ether or THF in the dropping funnel.
» Reaction:
o Add a small amount of the 10-Bromo-1-decene solution to the magnesium turnings.

o The reaction should initiate, as indicated by a color change and/or gentle refluxing of the
solvent. If the reaction does not start, gentle warming may be necessary.
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o Once the reaction has started, add the remaining 10-Bromo-1-decene solution dropwise
at a rate that maintains a gentle reflux.

o After the addition is complete, continue to stir the mixture at room temperature or with
gentle heating until the magnesium is consumed.

o Use of the Grignard Reagent:

o The resulting solution of 9-decenylmagnesium bromide is now ready for use in subsequent
reactions, such as addition to a carbonyl compound.

Safe Handling Workflow for Grighard Reagent Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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